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FOR IMMEDIATE RELEASE

New Protocol Details Efficient Ultrasound-Assisted Extraction of Nifurstyrenate from Biological

Samples

Shanghai, China – December 15, 2025 – A comprehensive application note has been

developed detailing a robust protocol for the ultrasound-assisted extraction (UAE) of

nifurstyrenate from various biological matrices. This methodology provides researchers,

scientists, and drug development professionals with an efficient, rapid, and sensitive procedure

for the sample preparation of nifurstyrenate for subsequent analysis by techniques such as

High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS).

Nifurstyrenate is a synthetic nitrofuran antibiotic that has been used in aquaculture. Its

detection in edible tissues is critical for food safety and regulatory compliance. The ultrasound-

assisted extraction method offers significant advantages over traditional extraction techniques,

including reduced solvent consumption, shorter extraction times, and improved extraction

efficiency.

Summary of Quantitative Data
The following table summarizes the recovery rates of nifurstyrenate from various sample

matrices using ultrasound-assisted extraction, as reported in scientific literature.
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Sample Matrix
Spiked
Concentration

Recovery Rate
(%)

Analytical
Method

Reference

Muscle (Swine,

Chicken, Fish)
Not Specified 71 - 110% LC-MS/MS [1][2]

Liver (Swine,

Chicken)
Not Specified 71 - 110% LC-MS/MS [1][2]

Yellowtail Serum
2.5 ng - 1000 ng

in 100 µL
102% (average) HPLC [3]

Fish Tissue 10 ng/mL
Not Specified

(Cut-off limit)

Immunochromat

ographic Assay
[4]

Baby Food Not Specified Not Specified HPLC-UV [1]

Experimental Workflow
The general workflow for the ultrasound-assisted extraction of nifurstyrenate from sample

preparation to analysis is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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